Cas no 2138112-80-6 (N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide
• CAS No: 2138112-80-6
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 5896611
• PubChem ID: 165493828
• Update Time: 2025-10-18

N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide
• 2138112-80-6
• N-[2-(1-aminocyclopropyl)ethyl]-2-nitrobenzene-1-sulfonamide
• EN300-1169166

• Inchi： 1S/C11H15N3O4S/c12-11(5-6-11)7-8-13-19(17,18)10-4-2-1-3-9(10)14(15)16/h1-4,13H,5-8,12H2
• InChI Key： GPRFQMTUJWHFLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCC1(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 126Ų

Additional information on N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide

Introduction to N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide (CAS No. 2138112-80-6)

N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2138112-80-6, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal chemistry. The presence of both amine and nitro functional groups within its molecular framework suggests a high degree of reactivity, making it a valuable candidate for various chemical transformations and biological evaluations.

The molecular structure of N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide consists of a benzene ring substituted with a nitro group at the 2-position and a sulfonamide moiety at the 1-position. Additionally, the molecule features an N-2-(1-aminocyclopropyl)ethyl side chain, which introduces a cyclic amine group into the structure. This specific arrangement of functional groups contributes to the compound's potential interactions with biological targets, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a nitro group in the benzene ring can further enhance the pharmacological profile of these compounds by increasing their lipophilicity and metabolic stability. Moreover, the presence of an amine-substituted cyclopropyl group adds another layer of complexity to the molecule, potentially influencing its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide exemplify this principle by incorporating multiple functional groups that can be fine-tuned to optimize their biological activity. The amine group in the cyclopropyl side chain can serve as a hydrogen bond acceptor or donor, depending on the context, while the nitro group can participate in π-stacking interactions with aromatic residues in protein targets. These interactions are crucial for achieving high binding affinity and specificity.

The synthesis of N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonamide moiety typically involves reactions such as sulfonylation followed by nucleophilic substitution with an amine derivative. The subsequent attachment of the N-2-(1-aminocyclopropyl)ethyl side chain requires careful consideration to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

One of the key challenges in evaluating the potential of N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide is determining its pharmacokinetic properties. Factors such as solubility, metabolic stability, and distribution within biological systems can significantly impact its therapeutic efficacy. Computational modeling techniques have become increasingly valuable in predicting these properties before extensive experimental testing is conducted. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound might behave within a biological environment.

Another important aspect is assessing the safety profile of novel compounds like N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide. Toxicological studies are essential to identify any potential adverse effects before moving into clinical trials. These studies often involve evaluating acute toxicity, chronic exposure effects, and potential interactions with other drugs or biological systems. Collaborative efforts between chemists, biologists, and pharmacologists are crucial for ensuring that such compounds are safe and effective for therapeutic use.

The potential applications of N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide extend beyond traditional pharmaceutical uses. Its unique structural features make it a versatile building block for designing new chemical entities with tailored properties. For instance, modifications to the amine-substituted cyclopropyl group could lead to derivatives with enhanced binding affinity or selectivity for specific disease targets. Similarly, alterations to the nitro group could influence metabolic stability or bioavailability.

In conclusion, N-2-(1-aminocyclopropyl)ethyl-2-nitrobenzene-1-sulfonamide (CAS No. 2138112-80-6) represents an exciting opportunity for further research and development in medicinal chemistry. Its complex structure and diverse functional groups offer numerous possibilities for designing novel therapeutic agents with improved efficacy and safety profiles. As our understanding of drug design principles continues to evolve, compounds like this one will play a critical role in advancing new treatments for various diseases.